Cas no 1902956-41-5 (N-(octahydro-1,4-benzodioxin-6-yl)-4-(thiophen-2-yl)benzamide)

• Product Name: N-(octahydro-1,4-benzodioxin-6-yl)-4-(thiophen-2-yl)benzamide
• CAS No: 1902956-41-5
• MF: C₁₉H₂₁NO₃S
• MW: 343.439944028854
• CID: 5951170
• PubChem ID: 92091912
• Update Time: 2025-06-14

N-(octahydro-1,4-benzodioxin-6-yl)-4-(thiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(octahydro-1,4-benzodioxin-6-yl)-4-(thiophen-2-yl)benzamide
• N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-4-thiophen-2-ylbenzamide
• F6482-2208
• 1902956-41-5
• AKOS025354296
• N-(octahydrobenzo[b][1,4]dioxin-6-yl)-4-(thiophen-2-yl)benzamide

• Inchi： 1S/C19H21NO3S/c21-19(14-5-3-13(4-6-14)18-2-1-11-24-18)20-15-7-8-16-17(12-15)23-10-9-22-16/h1-6,11,15-17H,7-10,12H2,(H,20,21)
• InChI Key： UYNWULFBFIUVTK-UHFFFAOYSA-N
• SMILES： C(NC1CCC2C(C1)OCCO2)(=O)C1=CC=C(C2SC=CC=2)C=C1

Computed Properties

• Exact Mass: 343.12421471g/mol
• Monoisotopic Mass: 343.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(octahydro-1,4-benzodioxin-6-yl)-4-(thiophen-2-yl)benzamide

Comprehensive Overview of N-(octahydro-1,4-benzodioxin-6-yl)-4-(thiophen-2-yl)benzamide (CAS No. 1902956-41-5)

N-(octahydro-1,4-benzodioxin-6-yl)-4-(thiophen-2-yl)benzamide, with the CAS number 1902956-41-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique structural framework combining a benzodioxin moiety with a thiophene-substituted benzamide group, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive molecule, given its hybrid heterocyclic architecture, which is often associated with enhanced binding affinity and metabolic stability.

The growing interest in N-(octahydro-1,4-benzodioxin-6-yl)-4-(thiophen-2-yl)benzamide aligns with current trends in drug discovery, where heterocyclic compounds are increasingly explored for their therapeutic potential. For instance, the thiophene ring in this molecule is known for its electron-rich properties, which can facilitate interactions with biological targets. Meanwhile, the octahydro-1,4-benzodioxin core contributes to the compound's rigidity and lipophilicity, factors critical for optimizing drug-like properties. These attributes make it a subject of interest in medicinal chemistry and structure-activity relationship (SAR) studies.

From a synthetic perspective, the preparation of CAS 1902956-41-5 involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalysis and green chemistry have further streamlined its synthesis, addressing concerns about scalability and environmental impact. This is particularly relevant given the increasing demand for sustainable chemical processes in industrial and academic settings.

In addition to its pharmaceutical potential, N-(octahydro-1,4-benzodioxin-6-yl)-4-(thiophen-2-yl)benzamide has also been investigated for its applications in material science. The thiophene unit, for example, is a common building block in conductive polymers and organic electronics, suggesting possible uses in optoelectronic devices or sensors. Such interdisciplinary relevance underscores the compound's versatility and broad appeal.

As the scientific community continues to explore CAS 1902956-41-5, questions frequently arise about its physicochemical properties, synthetic routes, and biological activity. These topics are among the most searched in academic databases and AI-driven research tools, reflecting the compound's emerging significance. Furthermore, discussions about its toxicity profile and regulatory status are critical for ensuring safe handling and compliance with global standards.

In summary, N-(octahydro-1,4-benzodioxin-6-yl)-4-(thiophen-2-yl)benzamide represents a compelling area of study at the intersection of medicinal chemistry and materials science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, with potential breakthroughs in both therapeutic and technological domains. As interest in heterocyclic compounds and sustainable synthesis grows, this compound is poised to remain a focal point in scientific discourse.